4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one

• IUPAC Name: 4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one
• InChI: InChI=1S/C9H13N3O2/c1-7-4-8(11-14-7)5-12-3-2-10-9(13)6-12/h4H,2-3,5-6H2,1H3,(H,10,13)
• InChI Key: FIFCAWOJHIIKDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCNC(=O)C2
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one, also known as MOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmaceuticals. MOP is a piperazine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The exact mechanism of action of 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has been reported to increase the levels of these neurotransmitters, leading to its anti-anxiety and anti-depressant effects. 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has also been reported to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for learning and memory.
Biochemical and physiological effects:
4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has been reported to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha, leading to its anti-inflammatory effects. 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has also been reported to increase the levels of brain-derived neurotrophic factor, a protein that is important for the growth and survival of neurons. Additionally, 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has been reported to increase the levels of cyclic adenosine monophosphate, a signaling molecule that is involved in many physiological processes such as metabolism and inflammation.

Advantages and Limitations for Lab Experiments

4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity and yield. 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has also been reported to have low toxicity, making it safe for use in in vitro and in vivo experiments. However, one limitation of using 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the exact mechanism of action of 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one and its potential therapeutic effects in these diseases. Another area of interest is its potential use in cancer therapy. Studies are needed to determine the anti-tumor and anti-proliferative effects of 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one and its potential use in combination with other drugs for cancer treatment. Additionally, further studies are needed to optimize the synthesis method of 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one and to develop new derivatives with improved properties.

Synthesis Methods

Several methods have been reported for the synthesis of 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one. One of the commonly used methods involves the reaction of 2-piperazinone with 5-methyl-3-aminooxazole in the presence of a base such as potassium carbonate. The reaction yields 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one as a white crystalline solid with a high yield. Other methods involve the use of different bases and solvents, and the reaction conditions can be optimized to obtain 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one with higher purity and yield.

Scientific Research Applications

4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has been extensively studied for its potential applications in the field of pharmaceuticals. It has been reported to have anti-inflammatory, anti-anxiety, and anti-depressant properties. 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has been reported to have antitumor and anti-proliferative effects, making it a potential candidate for cancer therapy.